5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE

• IUPAC Name: 5-[(2-chlorophenoxy)methyl]-N-[1-[(4-chloropyrazol-1-yl)methyl]-3,5-dimethylpyrazol-4-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H19Cl2N5O3/c1-13-20(14(2)28(26-13)12-27-10-15(22)9-24-27)25-21(29)19-8-7-16(31-19)11-30-18-6-4-3-5-17(18)23/h3-10H,11-12H2,1-2H3,(H,25,29)
• InChI Key: IKTBMYXRLYBNNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CN2C=C(C=N2)Cl)C)NC(=O)C3=CC=C(O3)COC4=CC=CC=C4Cl
• Molecular Formula: C21H19Cl2N5O3
• Molecular Weight: 460.3 g/mol

Description

5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE is a complex organic compound that features a combination of chlorophenoxy, pyrazole, and furanamide moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, such as chlorophenoxy derivatives and pyrazole derivatives. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, crystallization, and purification to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield chlorophenoxy oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Chlorophenoxy derivatives: These compounds share the chlorophenoxy moiety and exhibit similar chemical properties.

Pyrazole derivatives: Compounds with pyrazole rings have comparable reactivity and applications.

Furanamide derivatives: These compounds contain the furanamide group and are used in similar research contexts.

Uniqueness

5-[(2-CHLOROPHENOXY)METHYL]-N~2~-{1-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL}-2-FURAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.